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For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 7,15-dihydroxydehydroabietate is a diterpenoid compound belonging to the abietane

class. Diterpenoids are a large and structurally diverse group of natural products that have

garnered significant interest in the scientific community due to their wide range of biological

activities. Abietane diterpenoids, commonly found in coniferous plants of the Pinus and

Juniperus genera, have been investigated for their potential antimicrobial, anti-inflammatory,

and anticancer properties. This technical guide provides a comprehensive overview of the

known physical and chemical properties of Methyl 7,15-dihydroxydehydroabietate, with a

focus on data relevant to researchers and professionals in drug development.

Chemical and Physical Properties
Precise quantitative data for many of the physical properties of Methyl 7,15-
dihydroxydehydroabietate are not readily available in publicly accessible scientific literature.

The following tables summarize the available information from various chemical suppliers and

databases.
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Table 1: General and Chemical Properties

Property Value Source

Chemical Name
Methyl 7,15-

dihydroxydehydroabietate
-

CAS Number 155205-65-5 -

Molecular Formula C₂₁H₃₀O₄ -

Molecular Weight 346.47 g/mol -

Appearance Powder [1]

Purity ≥98% [1]

Table 2: Solubility

Solvent Solubility Source

Chloroform Soluble [1]

Dichloromethane Soluble [1]

Ethyl Acetate Soluble [1]

Dimethyl Sulfoxide (DMSO) Soluble [1]

Acetone Soluble [1]

Note: Specific solubility values (e.g., in mg/mL or mol/L) are not currently available. The

qualitative descriptions are based on information from chemical suppliers.

Spectroscopic Data
Detailed spectroscopic data such as ¹H NMR, ¹³C NMR, and mass spectrometry are crucial for

the structural confirmation and purity assessment of a compound. While a certificate of analysis

for a commercial sample of Methyl 7,15-dihydroxydehydroabietate mentions identification by

¹H-NMR, the actual spectral data is not provided in the available resources.[1]
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Experimental Protocols
Due to the lack of specific scientific publications detailing the isolation or synthesis of Methyl
7,15-dihydroxydehydroabietate, detailed experimental protocols for this specific compound

cannot be provided. However, a general methodology for the isolation and characterization of

abietane diterpenoids from natural sources, such as Pinus or Juniperus species, can be

outlined. This generalized workflow serves as a foundational guide for researchers aiming to

isolate and identify this and similar compounds.

General Workflow for Isolation and Characterization of
Abietane Diterpenoids
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Plant Material Collection
(e.g., Pinus or Juniperus sp.)

Solvent Extraction
(e.g., Methanol, Ethanol, Dichloromethane)

Drying and Grinding

Liquid-Liquid Partitioning
(e.g., Hexane, Ethyl Acetate, Water)

Crude Extract

Column Chromatography
(Silica Gel, Sephadex LH-20)

Fractionation

Preparative HPLC
(e.g., Reversed-phase C18)

Further Purification

Isolation of Pure Compound
(Methyl 7,15-dihydroxydehydroabietate)

Structure Elucidation

NMR Spectroscopy
(¹H, ¹³C, COSY, HMBC, HSQC)

Mass Spectrometry
(HR-ESI-MS)

X-ray Crystallography
(if suitable crystals are obtained)

Click to download full resolution via product page

Caption: Generalized workflow for the isolation and characterization of abietane diterpenoids.
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Potential Biological Activity and Signaling Pathways
While specific biological activities for Methyl 7,15-dihydroxydehydroabietate are not well-

documented, the broader class of abietane diterpenoids has been shown to possess a range of

pharmacological effects. Dehydroabietic acid, a related compound, and its derivatives have

demonstrated antimicrobial and anticancer activities. The potential mechanisms of action for

these compounds could involve various cellular signaling pathways.

Hypothetical Signaling Pathway for Anticancer Activity
of Abietane Diterpenoids
The following diagram illustrates a hypothetical signaling pathway through which an abietane

diterpenoid might exert anticancer effects, based on activities reported for similar compounds.
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Caption: Hypothetical signaling pathway for the anticancer activity of abietane diterpenoids.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b599964?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b599964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer: The information provided in this document is based on currently available data from

public sources. Further experimental research is required to fully elucidate the physical,

chemical, and biological properties of Methyl 7,15-dihydroxydehydroabietate. The signaling

pathway presented is hypothetical and based on the activities of related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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